1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-4-[5-(3-nitrophenyl)-1H-pyrazol-3-yl]piperidine

• IUPAC Name: 1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-4-[3-(3-nitrophenyl)-1H-pyrazol-5-yl]piperidine
• InChI: InChI=1S/C21H17F3N6O6/c22-21(23,24)14-9-18(29(33)34)20(19(10-14)30(35)36)27-6-4-12(5-7-27)16-11-17(26-25-16)13-2-1-3-15(8-13)28(31)32/h1-3,8-12H,4-7H2,(H,25,26)
• InChI Key: NBLSSIVINCJRBG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=CC(=NN2)C3=CC(=CC=C3)[N+](=O)[O-])C4=C(C=C(C=C4[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C21H17F3N6O6
• Molecular Weight: 506.4 g/mol

Description

1-[2,6-dinitro-4-(trifluoromethyl)phenyl]-4-[5-(3-nitrophenyl)-1H-pyrazol-3-yl]piperidine is a useful research compound. Its molecular formula is C21H17F3N6O6 and its molecular weight is 506.398. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure Investigations

Research conducted by Shawish et al. (2021) focused on the synthesis of new s-triazine derivatives, incorporating pyrazole/piperidine/aniline moieties. This study highlighted molecular structure investigations through X-ray crystallography, Hirshfeld, and DFT calculations, analyzing intermolecular interactions in compounds with similar structural features to the specified chemical. Such studies are crucial for understanding the molecular behavior and potential applications of these compounds in various scientific fields (Shawish et al., 2021).

Development of Novel Mycobacterium Tuberculosis Inhibitors

A study by Samala et al. (2013) involved the synthesis of 3-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine derivatives from piperidin-4-one, evaluating their inhibitory effects on Mycobacterium tuberculosis. This highlights the potential application of structurally related compounds in the development of new therapeutic agents for combating tuberculosis (Samala et al., 2013).

Novel Highly Energetic Pyrazoles

Dalinger et al. (2015) designed a new family of energetic compounds, including nitropyrazoles with a trinitromethyl moiety. These compounds, related in structure to the queried chemical, show high density and promising energetic performance, suggesting potential applications in the development of environmentally benign energetic materials (Dalinger et al., 2015).

Anti-HIV-1 and Cytotoxicity Studies

Rizvi et al. (2012) conducted a study on piperidyl-thienyl chalcones and their 2-pyrazoline derivatives, demonstrating potential anti-HIV activity. This research shows the relevance of compounds with similar structures in developing treatments for HIV-1, underlining their significance in medical research (Rizvi et al., 2012).

Development of Novel Nitroxyl Radicals

Kinoshita et al. (2009) developed various functional nitroxyl radicals, focusing on piperidine and pyrrolidine derivatives. These studies are vital in exploring the antioxidant, contrast agent, and radical polymerizer applications of such compounds (Kinoshita et al., 2009).